Cas no 16748-29-1 (L-Ornithine, N2-methyl-)

L-Ornithine, N2-methyl- structure
L-Ornithine, N2-methyl- structure
Product Name:L-Ornithine, N2-methyl-
CAS No:16748-29-1
MF:C6H14N2O2
MW:146.187561511993
CID:121862
PubChem ID:6994772
Update Time:2025-04-18

L-Ornithine, N2-methyl- Chemical and Physical Properties

Names and Identifiers

    • L-Ornithine, N2-methyl-
    • (2S)-5-amino-2-(methylamino)pentanoic acid
    • N-Me-Orn-OH · HCl
    • N-Me-Orn-OH.HCl
    • L-Ornithine,N2-methyl
    • N2-Methyl-L-ornithin
    • N2-methyl-L-ornithine
    • Ornithine,N2-methyl-(7CI,8CI)
    • N-Me-Orn-OH
    • H-MEORN-OH HCL
    • N-ME-ORN-OH HCL
    • H-L-MEORN-OH HCL
    • N-ME-ORNITHINE HCL
    • N-ALPHA-METHYL-L-ORNITHINE HYDROCHLORIDE
    • UNII-95YQ110TMJ
    • DTXSID50426397
    • AKOS006349683
    • 95YQ110TMJ
    • 16748-29-1
    • methylornithine
    • SCHEMBL161214
    • (S)-5-Amino-2-(methylamino)pentanoic acid
    • MDL: MFCD19216548
    • Inchi: 1S/C6H14N2O2/c1-8-5(6(9)10)3-2-4-7/h5,8H,2-4,7H2,1H3,(H,9,10)/t5-/m0/s1
    • InChI Key: OZRWQPFBXDVLAH-YFKPBYRVSA-N
    • SMILES: OC([C@H](CCCN)NC)=O

Computed Properties

  • Exact Mass: 182.08200
  • Monoisotopic Mass: 146.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.1
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • Density: 1.082±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 277.8±35.0 ºC (760 Torr),
  • Flash Point: 121.8±25.9 ºC,
  • Solubility: Soluble (294 g/l) (25 º C),
  • PSA: 75.35000
  • LogP: 1.29110

L-Ornithine, N2-methyl- Security Information

  • Storage Condition:Store in cold storage.

L-Ornithine, N2-methyl- Pricemore >>

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